Cas no 893734-73-1 (Methyl 5-(2-fluorophenyl)nicotinate)

Methyl 5-(2-fluorophenyl)nicotinate is a fluorinated aromatic ester with applications in pharmaceutical and agrochemical research. Its structure, featuring a nicotinate core substituted with a 2-fluorophenyl group, makes it a valuable intermediate for synthesizing bioactive compounds. The fluorine substitution enhances metabolic stability and binding affinity in target molecules, while the methyl ester group offers versatility for further functionalization. This compound is characterized by high purity and consistent performance, ensuring reliability in complex synthetic pathways. Its well-defined physicochemical properties, including solubility and reactivity, make it suitable for use in medicinal chemistry and material science applications. Proper handling and storage under inert conditions are recommended to maintain stability.

Methyl 5-(2-fluorophenyl)nicotinate structure

893734-73-1 structure

Product Name:Methyl 5-(2-fluorophenyl)nicotinate

CAS No:893734-73-1

MF:C₁₃H₁₀FNO₂

MW:231.222406864166

CID:1031183

PubChem ID:20099852

Update Time:2025-06-23

Methyl 5-(2-fluorophenyl)nicotinate Chemical and Physical Properties

Names and Identifiers

- Methyl 5-(2-fluorophenyl)nicotinate
- Methyl 5-(2-fluorophenyl)nicotite
- methyl 5-(2-fluorophenyl)pyridine-3-carboxylate
- BB 0259639
- Methyl5-(2-fluorophenyl)nicotinate
- 893734-73-1
- DTXSID00602422
- J-522394
- AKOS004116376
- DB-265460
- Inchi： 1S/C13H10FNO2/c1-17-13(16)10-6-9(7-15-8-10)11-4-2-3-5-12(11)14/h2-8H,1H3
- InChI Key： RTJIQSAKAHFJPH-UHFFFAOYSA-N
- SMILES： FC1C=CC=CC=1C1C=NC=C(C(=O)OC)C=1

Computed Properties

Exact Mass: 231.06955672g/mol
Monoisotopic Mass: 231.06955672g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 272
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 39.2Å²

Methyl 5-(2-fluorophenyl)nicotinate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019113871-1g	Methyl 5-(2-fluorophenyl)nicotinate	893734-73-1	95%	1g	$400.00	2023-08-31
Chemenu	CM132889-1g	methyl 5-(2-fluorophenyl)nicotinate	893734-73-1	95%	1g	$333	2023-02-18
Chemenu	CM132889-1g	methyl 5-(2-fluorophenyl)nicotinate	893734-73-1	95%	1g	$333	2021-08-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1747945-1g	Methyl 5-(2-fluorophenyl)nicotinate	893734-73-1	98%	1g	￥2620.00	2024-04-26